Cas no 69904-41-2 (1,3-Benzenediol, 2-(2-pyridinylazo)-)

• Product name: 1,3-Benzenediol, 2-(2-pyridinylazo)-
• CAS No: 69904-41-2
• MF: C₁₁H₉N₃O₂
• MW: 215.208061933517
• CID: 1739934
• PubChem ID: 135591757

1,3-Benzenediol, 2-(2-pyridinylazo)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenediol, 2-(2-pyridinylazo)-
• 5-hydroxy-6-(pyridin-2-ylhydrazinylidene)cyclohexa-2,4-dien-1-one
• SCHEMBL1128638
• DTXSID50709753
• pyridylazoresorcine
• 69904-41-2
• 5-Hydroxy-6-[2-(pyridin-2-yl)hydrazinylidene]cyclohexa-2,4-dien-1-one

• Inchi： InChI=1S/C11H9N3O2/c15-8-4-3-5-9(16)11(8)14-13-10-6-1-2-7-12-10/h1-7,15-16H
• InChI Key： PSMHZKZVTXCVKA-UHFFFAOYSA-N
• SMILES： C1=CC=NC(=C1)N=NC2=C(C=CC=C2O)O

Computed Properties

• Exact Mass: 215.06957
• Monoisotopic Mass: 215.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.1Ų
• XLogP3: 2.3

Experimental Properties

• PSA: 78.07